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Compound of Interest

Compound Name: yGsy2p-IN-H23

Cat. No.: B7881984

A Note on Nomenclature: The specific identifier "yGsy2p-IN-H23" does not correspond to a
standard nomenclature in yeast genetics literature. It is presumed that this refers to a specific
experimental construct or mutant of the primary glycogen synthase in Saccharomyces
cerevisiae, Gsy2p. The following application notes and protocols are based on the well-
characterized Gsy2p protein and provide a framework for its study.

Introduction

In the budding yeast, Saccharomyces cerevisiae, glycogen serves as a crucial storage
polysaccharide, providing a reservoir of glucose and energy during periods of nutrient
limitation.[1] The synthesis of glycogen is a tightly regulated process, with glycogen synthase
being the key enzyme catalyzing the elongation of glycogen chains. The major isoform of this
enzyme is encoded by the GSY2 gene.[1][2] The activity of Gsy2p is controlled at both the
transcriptional level and through post-translational modifications, primarily phosphorylation.[2]
Furthermore, its subcellular localization is dynamic and depends on the glycogen content of the
cell.[1] These characteristics make Gsy2p a significant subject of study in yeast genetics,
particularly for understanding metabolic regulation, stress responses, and cellular signaling.

Signaling Pathways Involving Gsy2p

The regulation of Gsy2p is intricate, involving several key signaling pathways that respond to
nutrient availability and environmental stress.

1. Glucose Signaling and Transcriptional Regulation:
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Transcription of the GSY2 gene is induced upon glucose depletion and during entry into the
stationary phase.[2] This regulation is mediated by the Snflp protein kinase (the yeast homolog
of AMP-activated protein kinase) and the general stress response transcription factors Msn2p
and Msn4p, which bind to stress response elements (STRES) in the GSY2 promoter.[2][3]
Conversely, in the presence of high glucose, the cAMP-dependent protein kinase A (PKA)
pathway and the Pho85p kinase act to repress GSY2 transcription.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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